![molecular formula C18H16N2O4S B2995922 N-(2-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-hydroxyethyl)benzo[d]thiazole-2-carboxamide CAS No. 2034585-31-2](/img/structure/B2995922.png)
N-(2-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-hydroxyethyl)benzo[d]thiazole-2-carboxamide
Overview
Description
N-(2-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-hydroxyethyl)benzo[d]thiazole-2-carboxamide is a useful research compound. Its molecular formula is C18H16N2O4S and its molecular weight is 356.4. The purity is usually 95%.
BenchChem offers high-quality N-(2-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-hydroxyethyl)benzo[d]thiazole-2-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-hydroxyethyl)benzo[d]thiazole-2-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Enzyme Inhibition
This compound has been studied for its potential to inhibit cholinesterases and lipoxygenase enzymes, which could have implications for treating conditions like Alzheimer’s disease .
Antimicrobial Potential
Derivatives of this compound have shown good antimicrobial potential, suggesting possible applications in combating microbial infections .
Alzheimer’s Disease Treatment
The synthesis of new sulfonamides and their derivatives, including this compound, has been explored as potential agents for treating Alzheimer’s disease .
Nonlinear Optical Material
A related compound has been synthesized with potential applications as an organic nonlinear optical (NLO) material, which could be used in photonics and optoelectronics .
Anti-Angiogenic Activity
Some derivatives have displayed inhibition of VEGFR1 and anti-angiogenic activity, which could be significant in cancer treatment by preventing the growth of blood vessels that supply tumors .
Quorum-Sensing Inhibitors
Certain derivatives have shown promise as quorum-sensing inhibitors, which could play a role in disrupting communication among bacteria and combating bacterial infections .
Blue-Emissive Materials
The compound has been used to construct blue-emissive materials with potential applications in organic light-emitting diodes (OLEDs) and other display technologies .
Crystal Structure Analysis
The crystal structure of derivatives has been studied, which is important for understanding the physical and chemical properties of these compounds and their potential applications in various fields .
Future Directions
The future directions for research on this compound could include elucidating its synthesis pathway, determining its physical and chemical properties, investigating its biological activities, and assessing its safety and potential applications . Further studies are needed to fully understand the properties and potential uses of this compound.
Mechanism of Action
Target of Action
The primary target of this compound is carbonic anhydrase . Carbonic anhydrase is an enzyme that plays a crucial role in many physiological processes, including the regulation of pH and the transport of carbon dioxide and bicarbonate in the body .
Mode of Action
The compound acts as an inhibitor of carbonic anhydrase . It achieves this by coordinating its SO2NH– anion with the Zn+2 cation of carbonic anhydrase . This interaction results in a reduced HCO3- output, which is necessary for the enzyme’s activity .
Biochemical Pathways
The inhibition of carbonic anhydrase by this compound affects several biochemical pathways. Most notably, it disrupts the normal balance of pH and the transport of carbon dioxide and bicarbonate . This can lead to a variety of downstream effects, including changes in cellular respiration and metabolic processes .
Result of Action
The inhibition of carbonic anhydrase by this compound can lead to a variety of physiological effects. For instance, carbonic anhydrase plays a role in many physiological disorders, including epilepsy and osteoporosis . Therefore, the inhibition of this enzyme could potentially be used as a therapeutic strategy for these conditions .
properties
IUPAC Name |
N-[2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-hydroxyethyl]-1,3-benzothiazole-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16N2O4S/c21-13(11-5-6-14-15(9-11)24-8-7-23-14)10-19-17(22)18-20-12-3-1-2-4-16(12)25-18/h1-6,9,13,21H,7-8,10H2,(H,19,22) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NUXGXKZHJKBUGH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=C(O1)C=CC(=C2)C(CNC(=O)C3=NC4=CC=CC=C4S3)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16N2O4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
356.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-hydroxyethyl)benzo[d]thiazole-2-carboxamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(3Ar,6aR)-2-benzyl-1,3,4,5,6,6a-hexahydrocyclopenta[c]pyrrole-3a-carbonitrile](/img/structure/B2995841.png)
![(E)-5-bromo-N-(3,4,5-trimethylbenzo[d]thiazol-2(3H)-ylidene)thiophene-2-carboxamide](/img/structure/B2995847.png)
![1-Phenyl-4-prop-2-ynylsulfanylpyrazolo[3,4-d]pyrimidine](/img/structure/B2995854.png)
![4-[3-[(5-Bromopyrimidin-2-yl)oxymethyl]piperidin-1-yl]-6-methylpyrimidine](/img/structure/B2995856.png)
![N-cyclohexyl-2-[5-[(4-methylphenyl)methylsulfanyl]-3-oxo-2H-imidazo[1,2-c]quinazolin-2-yl]acetamide](/img/structure/B2995858.png)
![tert-butyl N-[(3-amino-1,5-dimethyl-1H-pyrazol-4-yl)methyl]carbamate](/img/structure/B2995859.png)
